Cas no 7472-04-0 ((1,1-dimethoxy-2-methylpropan-2-yl) 3,5-dinitrobenzoate)

(1,1-dimethoxy-2-methylpropan-2-yl) 3,5-dinitrobenzoate structure
7472-04-0 structure
Product name:(1,1-dimethoxy-2-methylpropan-2-yl) 3,5-dinitrobenzoate
CAS No:7472-04-0
MF:C13H16N2O8
MW:328.274744033813
CID:980039
PubChem ID:345044

(1,1-dimethoxy-2-methylpropan-2-yl) 3,5-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • (1,1-dimethoxy-2-methylpropan-2-yl) 3,5-dinitrobenzoate
    • NSC402258
    • NSC-402258
    • 7472-04-0
    • DTXSID50322901
    • 1,1-Dimethoxy-2-methylpropan-2-yl 3,5-dinitrobenzoate
    • Inchi: InChI=1S/C13H16N2O8/c1-13(2,12(21-3)22-4)23-11(16)8-5-9(14(17)18)7-10(6-8)15(19)20/h5-7,12H,1-4H3
    • InChI Key: AMNFAFCWOFXWHY-UHFFFAOYSA-N
    • SMILES: CC(C)(C(OC)OC)OC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 328.09068
  • Monoisotopic Mass: 328.09066547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 131.04

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